2-(Difluoromethyl)arginine

• IUPAC Name: 2-amino-5-(diaminomethylideneamino)-2-(difluoromethyl)pentanoic acid
• InChI: InChI=1S/C7H14F2N4O2/c8-4(9)7(12,5(14)15)2-1-3-13-6(10)11/h4H,1-3,12H2,(H,14,15)(H4,10,11,13)
• InChI Key: YEORLXJBCPPSOC-UHFFFAOYSA-N
• Canonical SMILES: C(CC(C(F)F)(C(=O)O)N)CN=C(N)N
• Molecular Formula: C7H14F2N4O2
• DSSTOX Substance ID: DTXSID00990215
• Molecular Weight: 224.21 g/mol
• CAS No.: 69955-43-7, 77286-88-5

Description

2-(Difluoromethyl)arginine is a useful research compound. Its molecular formula is C7H14F2N4O2 and its molecular weight is 224.21 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Arginine Metabolism and Regulation

  Arginine is crucial in animal cells, serving as a precursor for the synthesis of proteins, nitric oxide, urea, polyamines, proline, glutamate, creatine, and agmatine. The regulation of enzymes involved in arginine synthesis and catabolism, such as argininosuccinate synthase and nitric oxide synthase isoenzymes, plays a significant role in health and disease (Wu & Morris, 1998).

• Inhibition of Bacterial Decarboxylases

  DL-alpha-(Difluoromethyl)arginine is a potent inhibitor of bacterial arginine decarboxylases, impacting both biosynthetic and biodegradative enzymes in microorganisms like Escherichia coli, Pseudomonas aeruginosa, and Klebsiella pneumoniae. This suggests potential applications in controlling bacterial growth or studying bacterial metabolism (Kallio, McCann & Bey, 1981).

• Protein Stability and Aggregation

  Arginine is used to stabilize proteins against aggregation, particularly in protein refolding processes. It appears to slow protein-protein association reactions without significantly affecting protein folding, beneficial for biochemical applications involving protein stability (Baynes, Wang & Trout, 2005).

• Clinical Pharmacology of L-Arginine

  L-Arginine, as a precursor of nitric oxide, plays a role in endothelium-mediated physiological effects in the vascular system. Its administration has shown improvements in endothelial function, highlighting its potential in cardiovascular disease treatment (Böger & Bode-Böger, 2001).

• Arginine and Cancer

  The role of arginine in cancer metabolism is complex. It serves as a precursor for nitric oxide, which may influence various aspects of tumor biology, including tumor growth, apoptosis, angiogenesis, and immunosuppression. Understanding arginine's role in cancer could lead to novel therapeutic strategies (Lind, 2004).

• Metabolic Engineering for L-Arginine Production

  Research into metabolic engineering of microorganisms for enhanced L-arginine production highlights the industrial and medicinal importance of this amino acid. Strategies for overproduction of L-arginine and its derivatives in bacteria have been developed, with potential applications in pharmaceuticals and biotechnology (Shin & Lee, 2014).

• Biotechnology Applications in Protein Purification

  Amino acids, particularly arginine, are used in biotechnology for protein purification and formulation. Arginine's ability to suppress protein aggregation and enhance protein solubility makes it valuable in pharmaceutical applications (Arakawa et al., 2007).

• Arginine in Immune Responses

  L-Arginine metabolism is crucial for immune responses, affecting the function of lymphocytes. Its metabolism by myeloid cells can influence immune responses and tumor growth, underscoring its importance in immunology (Bronte & Zanovello, 2005).